Cas no 1519244-22-4 (2-Bromo-5-(cyclohexylmethoxy)benzoic acid)

• Product Name: 2-Bromo-5-(cyclohexylmethoxy)benzoic acid
• CAS No: 1519244-22-4
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• MDL: MFCD25634408
• CID: 4785517
• Update Time: 2025-08-02

2-Bromo-5-(cyclohexylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(cyclohexylmethoxy)benzoic acid

• MDL： MFCD25634408
• Inchi： 1S/C14H17BrO3/c15-13-7-6-11(8-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,16,17)
• InChI Key： GZNFORFZWZYVFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)OCC1CCCCC1

Computed Properties

• Exact Mass: 312.03611 g/mol
• Monoisotopic Mass: 312.03611 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5
• Molecular Weight: 313.19

Additional information on 2-Bromo-5-(cyclohexylmethoxy)benzoic acid

Comprehensive Guide to 2-Bromo-5-(cyclohexylmethoxy)benzoic acid (CAS No. 1519244-22-4): Properties, Applications, and Market Insights

2-Bromo-5-(cyclohexylmethoxy)benzoic acid (CAS No. 1519244-22-4) is a specialized organic compound widely used in pharmaceutical and chemical research. This brominated benzoic acid derivative has garnered significant attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for "2-Bromo-5-(cyclohexylmethoxy)benzoic acid synthesis," "CAS 1519244-22-4 applications," and "cyclohexylmethoxy benzoic acid derivatives," highlighting its importance in modern chemistry.

The molecular structure of 2-Bromo-5-(cyclohexylmethoxy)benzoic acid features a bromine atom at the 2-position and a cyclohexylmethoxy group at the 5-position of the benzoic acid ring. This configuration contributes to its distinct chemical reactivity, making it valuable for designing novel drug candidates and agrochemicals. Recent studies have explored its potential in "small molecule drug discovery" and "enzyme inhibition studies," aligning with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, 1519244-22-4 serves as a crucial intermediate for constructing complex molecular architectures. Its bromine moiety allows for further functionalization through cross-coupling reactions, while the carboxylic acid group enables conjugation with various biomolecules. These characteristics make it particularly useful in "medicinal chemistry optimization" and "structure-activity relationship (SAR) studies," which are hot topics in pharmaceutical R&D.

The global market for 2-Bromo-5-(cyclohexylmethoxy)benzoic acid has shown steady growth, driven by increasing demand from contract research organizations (CROs) and academic laboratories. Industry reports indicate rising interest in "high-purity benzoic acid derivatives" and "custom chemical synthesis," with CAS 1519244-22-4 being frequently requested by researchers working on kinase inhibitors and GPCR modulators.

Quality control of 2-Bromo-5-(cyclohexylmethoxy)benzoic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent "pharmaceutical intermediate standards" and "research-grade chemical specifications." The compound's stability profile and solubility characteristics are also critical parameters for researchers investigating "drug formulation compatibility" and "biopharmaceutical classification."

Environmental and safety considerations for handling 1519244-22-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically 2-8°C in airtight containers) are recommended to maintain its chemical integrity. This aligns with growing industry focus on "green chemistry alternatives" and "laboratory safety best practices."

Future research directions for 2-Bromo-5-(cyclohexylmethoxy)benzoic acid may explore its potential in emerging fields such as "proteolysis targeting chimeras (PROTACs)" and "covalent inhibitor design." The compound's structural features make it particularly interesting for developing "selective protein degraders" and "allosteric modulators," which represent cutting-edge approaches in drug discovery.

For researchers seeking 2-Bromo-5-(cyclohexylmethoxy)benzoic acid, several specialty chemical suppliers offer the compound in various quantities and purity grades. Comparison of "CAS 1519244-22-4 suppliers" should consider factors such as batch-to-batch consistency, analytical documentation, and regulatory compliance to ensure research reproducibility.

In conclusion, 2-Bromo-5-(cyclohexylmethoxy)benzoic acid (CAS No. 1519244-22-4) represents an important building block in modern chemical research. Its combination of structural features and synthetic versatility continues to make it valuable for pharmaceutical development, material science, and specialty chemical applications. As research trends evolve toward more targeted molecular design, the significance of such well-characterized intermediates is likely to grow further.